Cas no 89317-61-3 (Butanedioic acid, [(ethylthio)carbonyl]-, 1-ethyl ester)

Butanedioic acid, [(ethylthio)carbonyl]-, 1-ethyl ester structure
89317-61-3 structure
Product Name:Butanedioic acid, [(ethylthio)carbonyl]-, 1-ethyl ester
CAS No:89317-61-3
MF:C9H13O5S
MW:233.261522054672
CID:604336
PubChem ID:71323574
Update Time:2025-04-19

Butanedioic acid, [(ethylthio)carbonyl]-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, [(ethylthio)carbonyl]-, 1-ethyl ester
    • 3-ethoxycarbonyl-4-ethylsulfanyl-4-oxobutanoate
    • DTXSID20753147
    • 89317-61-3
    • 3-(Ethoxycarbonyl)-4-(ethylsulfanyl)-4-oxobutanoate
    • Inchi: 1S/C9H14O5S/c1-3-14-8(12)6(5-7(10)11)9(13)15-4-2/h6H,3-5H2,1-2H3,(H,10,11)/p-1
    • InChI Key: KKWLYPXWRPUZGJ-UHFFFAOYSA-M
    • SMILES: S(CC)C(C(C(=O)OCC)CC(=O)[O-])=O

Computed Properties

  • Exact Mass: 233.04836968g/mol
  • Monoisotopic Mass: 233.04836968g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 109Ų
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